Cas no 2773-49-1 (Phenol, 2,6-bis(1,1-dimethylethyl)-4-(1-piperidinylmethyl)-)

• Product Name: Phenol, 2,6-bis(1,1-dimethylethyl)-4-(1-piperidinylmethyl)-
• CAS No: 2773-49-1
• MF: C₂₀H₃₃NO
• MW: 303.482125997543
• CID: 1432481
• PubChem ID: 426865
• Update Time: 2025-11-03

Phenol, 2,6-bis(1,1-dimethylethyl)-4-(1-piperidinylmethyl)- Chemical and Physical Properties

Names and Identifiers

• Phenol, 2,6-bis(1,1-dimethylethyl)-4-(1-piperidinylmethyl)-
• 2,6-ditert-butyl-4-(piperidin-1-ylmethyl)phenol
• 2,6-di-tert-butyl-4-(piperidin-1-ylmethyl)phenol
• ChemDiv1_019029
• F87264
• DTXSID90330126
• 2,6-DI-TERT-BUTYL-4-[(PIPERIDIN-1-YL)METHYL]PHENOL
• Oprea1_404407
• AKOS001482459
• SMR000135288
• EU-0033760
• SR-01000391645-1
• SR-01000391645
• SCHEMBL5573167
• MFCD00962483
• 2,6-di-tert-butyl-4-(1-piperidinylmethyl)phenol
• 2,6-di-t-butyl-4-(piperidinomethyl)phenol
• MLS000530312
• CHEMBL1525683
• HMS641A21
• 2773-49-1

• Inchi： 1S/C20H33NO/c1-19(2,3)16-12-15(14-21-10-8-7-9-11-21)13-17(18(16)22)20(4,5)6/h12-13,22H,7-11,14H2,1-6H3
• InChI Key： KUUXVJOSGMQDOT-UHFFFAOYSA-N
• SMILES： OC1C(=CC(=CC=1C(C)(C)C)CN1CCCCC1)C(C)(C)C

Computed Properties

• Exact Mass: 303.25639
• Monoisotopic Mass: 303.256214676g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 23.5Ų

Experimental Properties

• PSA: 23.47

Additional information on Phenol, 2,6-bis(1,1-dimethylethyl)-4-(1-piperidinylmethyl)-

Phenol, 2,6-bis(1,1-dimethylethyl)-4-(1-piperidinylmethyl) and CAS No. 2773-49-1: A Comprehensive Overview

Phenol, 2,6-bis(1,1-dimethylethyl)-4-(1-piperidinylmethyl) is a specialized organic compound characterized by its unique structural and chemical properties. This compound, identified by the CAS number 2773-49-1, has garnered significant attention in the field of pharmaceutical research due to its potential applications in drug development and medicinal chemistry. The molecular structure of this compound incorporates several key functional groups, including phenolic hydroxyl groups, tertiary butyl groups, and a piperidinylmethyl side chain, which contribute to its distinct reactivity and biological activity.

The synthesis of Phenol, 2,6-bis(1,1-dimethylethyl)-4-(1-piperidinylmethyl) involves a multi-step process that requires precise control over reaction conditions and reagent selection. The presence of the tertiary butyl groups at the 2 and 6 positions provides steric hindrance, which can influence the compound's solubility and interaction with biological targets. Additionally, the piperidinylmethyl moiety introduces a nitrogen-containing heterocycle, which is known to enhance binding affinity to certain biological receptors.

In recent years, there has been growing interest in the development of novel pharmacological agents that leverage the structural features of Phenol, 2,6-bis(1,1-dimethylethyl)-4-(1-piperidinylmethyl). Researchers have explored its potential as a lead compound in the design of drugs targeting various therapeutic areas. For instance, studies have suggested that this compound may exhibit inhibitory activity against certain enzymes and receptors involved in inflammatory responses and cancer progression. The phenolic hydroxyl group can participate in hydrogen bonding interactions with biological targets, while the piperidinylmethyl group can modulate binding through electrostatic and hydrophobic interactions.

The chemical stability of Phenol, 2,6-bis(1,1-dimethylethyl)-4-(1-piperidinylmethyl) is another critical factor that has been extensively studied. The tertiary butyl groups provide protection against oxidation and other degradation pathways, ensuring that the compound remains viable for extended periods under various storage conditions. This stability is particularly important for pharmaceutical applications where long-term shelf life is essential.

Advances in computational chemistry have also played a significant role in understanding the behavior of Phenol, 2,6-bis(1,1-dimethylethyl)-4-(1-piperidinylmethyl). Molecular modeling techniques have been used to predict how this compound interacts with biological targets at the atomic level. These studies have provided valuable insights into the design of derivatives with enhanced potency and selectivity. By leveraging computational methods, researchers can optimize the structure of this compound to improve its pharmacological properties.

The pharmacokinetic profile of Phenol, 2,6-bis(1,1-dimethylethyl)-4-(1-piperidinylmethyl) is another area of interest. Studies have investigated how this compound is metabolized in vivo and how its derivatives can be modified to enhance bioavailability or prolong systemic exposure. Understanding these metabolic pathways is crucial for developing drugs that are both effective and safe for therapeutic use.

In conclusion, Phenol, 2,6-bis(1,1-dimethylethyl)-4-(1-piperidinylmethyl), identified by CAS number 2773-49-1, represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and potential biological activities make it an attractive starting point for developing novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the discovery and development of innovative medicines.